Cas no 96036-10-1 (4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[[(3S,5S)-5-[(dimethylamino)carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-,(5R,6S)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[[(3S,5S)-5-[(dimethylamino)carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-,(5R,6S)-
• CAS No: 96036-10-1
• MF: C₁₅H₂₁N₃O₅S₂
• MW: 387.474341154099
• CID: 811594
• PubChem ID: 125871
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[[(3S,5S)-5-[(dimethylamino)carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-,(5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[[(3S,5S)-5-[(dimethylamino)carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-,(5R,6S)-
• (5-dimethylaminocarbonylpyrrolidin-3-ylthio)-6-(1-hydroxyethyl)penem-3-carboxylic acid
• (5R,6S)-3-[(3S,5S)-5-(dimethylcarbamoyl)pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 5-DPHPA
• SCHEMBL21667223
• 96036-10-1
• 4-Thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((5-((dimethylamino)carbonyl)-3-pyrrolidinyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5R-(3(3S*,5S*),5-alpha,6-alpha(R*)))-
• CHEMBL4176133
• DTXSID40242104

• Inchi： 1S/C15H21N3O5S2/c1-6(19)9-12(21)18-10(14(22)23)15(25-13(9)18)24-7-4-8(16-5-7)11(20)17(2)3/h6-9,13,16,19H,4-5H2,1-3H3,(H,22,23)/t6-,7+,8+,9+,13-/m1/s1
• InChI Key： OMSJJBDAJCLUCT-WDQDWKLCSA-N
• SMILES： S1C(=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@@H]12)=O)S[C@@H]1CN[C@H](C(N(C)C)=O)C1

Computed Properties

• Exact Mass: 387.092
• Monoisotopic Mass: 387.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 652.8°Cat760mmHg
• Flash Point: 348.6°C
• Refractive Index: 1.691